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Compound of Interest

Compound Name: 1-(2,4-Dichlorobenzyl)piperazine

CAS No.: 51619-56-8

Cat. No.: B1362678

Get Quote

1-(2,4-Dichlorobenzyl)piperazine is a disubstituted piperazine derivative that has garnered

significant interest within the fields of synthetic and medicinal chemistry. Its structure is

characterized by a central piperazine ring, a versatile pharmacophore, which is N-substituted

with a 2,4-dichlorobenzyl group. This strategic combination imparts a unique set of

physicochemical properties, making it a valuable intermediate in the synthesis of complex

molecules and a key building block in the design of novel therapeutic agents. The piperazine

moiety often confers aqueous solubility and basicity, crucial for drug formulation and

physiological interaction, while the dichlorinated benzyl group enhances lipophilicity and

provides specific steric and electronic features for molecular recognition at biological targets.

This guide offers a comprehensive exploration of the core chemical properties of 1-(2,4-
Dichlorobenzyl)piperazine, moving from its fundamental physicochemical characteristics and

synthesis to its reactivity, analytical characterization, and pharmacological context. The insights

provided herein are intended to equip researchers and drug development professionals with

the foundational knowledge required for its effective handling, application, and innovation.
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The chemical identity and behavior of 1-(2,4-Dichlorobenzyl)piperazine are dictated by its

molecular structure. The presence of two nitrogen atoms in the piperazine ring, one tertiary and

one secondary, establishes it as a weak base. The electron-withdrawing nature of the two

chlorine atoms on the benzene ring can subtly influence the basicity of the adjacent benzylic

nitrogen.

Table 1: Core Physicochemical Properties of 1-(2,4-Dichlorobenzyl)piperazine

Property Value Source

IUPAC Name

1-[(2,4-

dichlorophenyl)methyl]piperazi

ne

[1]

CAS Number 51619-56-8 [1]

Molecular Formula C₁₁H₁₄Cl₂N₂ [1]

Molecular Weight 245.14 g/mol [1]

Appearance
Typically a pale yellow liquid or

low-melting solid
[2]

Solubility

The parent compound,

piperazine, is freely soluble in

water and ethylene glycol.[3]

The dichlorobenzyl group

increases lipophilicity,

suggesting solubility in organic

solvents like THF, EtOAc, and

MeOH.

XLogP3 2.6 [1]

pKa

The parent piperazine has two

pKa values of 5.35 and 9.73.

[3] The exact pKa of the

derivative may vary.
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The most common and direct synthesis of 1-(2,4-Dichlorobenzyl)piperazine involves the

nucleophilic substitution reaction between piperazine and 2,4-dichlorobenzyl chloride. The

secondary amine of piperazine acts as the nucleophile, displacing the chloride from the benzyl

chloride.

Causality in Experimental Design
The choice of an excess of piperazine is strategic; it serves not only as a reactant but also as a

base to neutralize the hydrochloric acid formed during the reaction, thus preventing the

formation of the unreactive piperazine dihydrochloride salt. Tetrahydrofuran (THF) is selected

as the solvent due to its ability to dissolve both the piperazine starting material and the benzyl

chloride, while being relatively inert under the reaction conditions. Refluxing provides the

necessary activation energy to drive the reaction to completion in a reasonable timeframe. The

subsequent basic aqueous workup is critical for converting any remaining piperazinium salts

into the free base, ensuring the product is soluble in the organic extraction solvent (e.g., Ethyl

Acetate).

Detailed Experimental Protocol[2]
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve anhydrous piperazine (e.g., 4 equivalents) in freshly distilled tetrahydrofuran

(THF).

Addition of Electrophile: To the stirring solution, add 2,4-dichlorobenzyl chloride (1

equivalent) dropwise at room temperature.

Reaction: Heat the reaction mixture to reflux (approximately 66°C for THF) and maintain for

4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the

benzyl chloride starting material is consumed.

Workup: Allow the mixture to cool to room temperature. Filter the mixture to remove the

piperazine hydrochloride precipitate. Concentrate the filtrate under reduced pressure using a

rotary evaporator.

Extraction: Dilute the resulting residue with Ethyl Acetate (EtOAc) and water. Basify the

aqueous layer to a pH > 12 with a 1N NaOH solution to ensure the product is in its free base

form. Separate the organic layer.
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Washing: Wash the organic phase sequentially with water and brine to remove residual salts

and impurities.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate in vacuo to yield the crude product, often as an oil.

Purification: Purify the crude oil via column chromatography on silica gel, using a solvent

gradient (e.g., starting with Ethyl Acetate/Petroleum Ether and progressing to Methanol/Ethyl

Acetate) to afford the pure 1-(2,4-Dichlorobenzyl)piperazine.
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Caption: General workflow for the synthesis of 1-(2,4-Dichlorobenzyl)piperazine.
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The reactivity of 1-(2,4-Dichlorobenzyl)piperazine is dominated by the chemistry of the

secondary amine at the N4 position of the piperazine ring. This nitrogen is a nucleophilic and

basic center, readily participating in a variety of chemical transformations.

Acid-Base Chemistry: As a base, it reacts exothermically with acids to form piperazinium

salts.[4] This property is frequently exploited to improve the crystallinity and aqueous

solubility of drug candidates.

N-Alkylation and N-Acylation: The secondary amine can be readily alkylated or acylated to

introduce further diversity, a common strategy in the synthesis of pharmaceutical libraries.

Stability and Storage: The parent piperazine compound is known to be hygroscopic and can

absorb atmospheric carbon dioxide.[3][4] Therefore, 1-(2,4-Dichlorobenzyl)piperazine
should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or

argon) in a cool, dry place to prevent degradation.[5] It is generally incompatible with strong

oxidizing agents, isocyanates, and acid halides.[4]

Analytical Characterization
Rigorous analytical characterization is essential to confirm the identity, purity, and structure of

the synthesized compound. A multi-technique approach is standard practice.

Core Analytical Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides a proton map of the molecule. Expect to see characteristic signals for

the aromatic protons on the dichlorophenyl ring, a singlet for the benzylic (CH₂) protons,

and multiplets for the eight protons on the piperazine ring, which often appear as two

distinct sets of signals due to their different chemical environments.

¹³C NMR: Confirms the carbon framework. Distinct signals will be present for the aromatic

carbons (with those bearing chlorine atoms shifted downfield), the benzylic carbon, and

the carbons of the piperazine ring.

Mass Spectrometry (MS): Used to confirm the molecular weight. Under Electron Ionization

(EI), a characteristic fragmentation pattern would include the molecular ion peak (M⁺) and a
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prominent peak corresponding to the 2,4-dichlorobenzyl cation resulting from cleavage at the

benzylic C-N bond.

High-Performance Liquid Chromatography (HPLC): The primary method for assessing purity.

While the piperazine core itself lacks a strong UV chromophore, the 2,4-dichlorobenzyl group

allows for reliable detection using a standard UV detector (e.g., at 254 nm).[6] A reverse-

phase C18 column with a mobile phase consisting of an acetonitrile/water or methanol/water

gradient, often with a buffer or acid modifier like phosphoric acid, is a common starting point

for method development.[6]

Analytical Workflow Diagram
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Caption: Standard analytical workflow for identity and purity confirmation.

Pharmacological Context and Toxicological Profile
While specific pharmacological data for 1-(2,4-Dichlorobenzyl)piperazine is not extensively

published, its structural components are well-studied in drug development. Piperazine

derivatives are a large class of compounds with diverse biological activities, famously including

anthelmintic, antihistaminic, antipsychotic, and antidepressant effects.[7][8] Many act on the

central nervous system (CNS) by modulating neurotransmitter systems, including dopamine,

serotonin, and norepinephrine pathways.[9]
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The metabolism of piperazine-containing drugs often proceeds via cytochrome P450 (CYP450)

enzymes, followed by conjugation reactions like glucuronidation or sulfation.[9] The

dichlorobenzyl moiety would likely influence the compound's metabolic stability and potential

for specific CYP enzyme interactions.

Safety and Handling
Based on aggregated GHS data, 1-(2,4-Dichlorobenzyl)piperazine is classified as an irritant.

[1] Researchers must adhere to strict safety protocols when handling this compound.

Table 2: GHS Hazard and Precautionary Statements[1]

Classification Code Statement

Hazard H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335
May cause respiratory

irritation.

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Standard laboratory practice, including the use of a fume hood, safety glasses, and chemical-

resistant gloves, is mandatory.[5][10]
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Conclusion
1-(2,4-Dichlorobenzyl)piperazine is a foundational chemical entity whose properties are a

direct consequence of its hybrid structure. Its synthesis is straightforward, relying on

established nucleophilic substitution chemistry. The reactivity is centered on the secondary

amine of the piperazine ring, allowing for extensive derivatization. Analytical confirmation is

readily achieved through a combination of spectroscopic and chromatographic techniques.

While it must be handled with care due to its irritant properties, its value as a synthetic

intermediate and a scaffold for drug discovery makes a thorough understanding of its chemical

properties essential for any scientist working in the field.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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